4-methyl-2-({[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]methoxy}methyl)-1H-benzimidazole

• IUPAC Name: 5-[(4-methyl-1H-benzimidazol-2-yl)methoxymethyl]-3-(oxolan-3-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H18N4O3/c1-10-3-2-4-12-15(10)18-13(17-12)8-22-9-14-19-16(20-23-14)11-5-6-21-7-11/h2-4,11H,5-9H2,1H3,(H,17,18)
• InChI Key: YSPWFSYFOZPLID-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)NC(=N2)COCC3=NC(=NO3)C4CCOC4
• Molecular Formula: C16H18N4O3
• Molecular Weight: 314.34 g/mol

Description

The compound of interest is part of the benzimidazole derivatives, a class known for their versatile biological activities and applications in medicinal chemistry. Benzimidazoles are heterocyclic compounds composed of fused benzene and imidazole rings, which serve as a scaffold for further functionalization and modification to enhance their chemical and biological properties.

Synthesis Analysis

The synthesis of benzimidazole derivatives generally involves the construction of the benzimidazole core followed by the introduction of various substituents through functional group transformations. Typical starting materials include o-phenylenediamine and carboxylic acids or their derivatives, which undergo condensation reactions to form the benzimidazole ring. Subsequent steps may involve alkylation, acylation, and the introduction of heterocyclic moieties through nucleophilic substitution or cycloaddition reactions (Salahuddin et al., 2014).